Cas no 898789-20-3 ( )
structure
Product Name:
CAS No:898789-20-3
MF:C17H17FO
MW:256.314688444138
CID:879703
PubChem ID:24726136
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-dimethylphenyl)-3-(3-fluorophenyl)propan-1-one
- 2',3'-DIMETHYL-3-(3-FLUOROPHENYL)PROPIOPHENONE
- AKOS016021921
- MFCD03843524
- 898789-20-3
- DTXSID00644529
-
-
- MDL： MFCD03843524
- Inchi： 1S/C17H17FO/c1-12-5-3-8-16(13(12)2)17(19)10-9-14-6-4-7-15(18)11-14/h3-8,11H,9-10H2,1-2H3
- InChI Key： CXHVLQXBFJPXKJ-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)CCC(C1C=CC=C(C)C=1C)=O
Computed Properties
- Exact Mass: 256.12600
- Monoisotopic Mass: 256.126343324g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.25800
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206274-2g |
2',3'-dimethyl-3-(3-fluorophenyl)propiophenone |
898789-20-3 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206274-5g |
2',3'-dimethyl-3-(3-fluorophenyl)propiophenone |
898789-20-3 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| Fluorochem | 206274-1g |
2',3'-dimethyl-3-(3-fluorophenyl)propiophenone |
898789-20-3 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| A2B Chem LLC | AH92340-1g |
2',3'-Dimethyl-3-(3-fluorophenyl)propiophenone |
898789-20-3 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH92340-2g |
2',3'-Dimethyl-3-(3-fluorophenyl)propiophenone |
898789-20-3 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH92340-5g |
2',3'-Dimethyl-3-(3-fluorophenyl)propiophenone |
898789-20-3 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658523-1g |
1-(2,3-Dimethylphenyl)-3-(3-fluorophenyl)propan-1-one |
898789-20-3 | 98% | 1g |
￥6697.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658523-2g |
1-(2,3-Dimethylphenyl)-3-(3-fluorophenyl)propan-1-one |
898789-20-3 | 98% | 2g |
￥11583.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658523-5g |
1-(2,3-Dimethylphenyl)-3-(3-fluorophenyl)propan-1-one |
898789-20-3 | 98% | 5g |
￥23158.00 | 2024-04-26 |
Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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